Cas no 810670-03-2 (Methyl (R)-3-acetamido-3-(4-chlorophenyl)propanoate)

• Product name: Methyl (R)-3-acetamido-3-(4-chlorophenyl)propanoate
• CAS No: 810670-03-2
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 68867
• PubChem ID: 11253853

Methyl (R)-3-acetamido-3-(4-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-3-acetamido-3-(4-chlorophenyl)propanoate
• methyl (3R)-3-acetamido-3-(4-chlorophenyl)propanoate
• (R)-METHYL-3-ACETAMIDO-3-(4-CHLOROPHENYL)-PROPANOATE
• Benzenepropanoic acid,b-(acetylamino)-4-chloro-,methylester,(bR)
• (R)-methyl-3-acetamido-3-(4-chlorophenyl)propanoate
• Methyl(R)-3-acetamido-3-(4-chlorophenyl)propanoate
• Benzenepropanoic acid, b-(acetylamino)-4-chloro-, methylester, (bR)-
• 810670-03-2
• DTXSID40460245
• AG-H-25807
• AKOS015837754

• Inchi： 1S/C12H14ClNO3/c1-8(15)14-11(7-12(16)17-2)9-3-5-10(13)6-4-9/h3-6,11H,7H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： NRUURHSPHDCNCD-UHFFFAOYSA-N
• SMILES： C(NC(C1C=CC(Cl)=CC=1)CC(OC)=O)(=O)C

Computed Properties

• Exact Mass: 255.06600
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 55.40000
• LogP: 2.47120